N-[1-(4-Fluorophenyl)-5-methylpyrazol-4-yl]prop-2-enamide

• IUPAC Name: N-[1-(4-fluorophenyl)-5-methylpyrazol-4-yl]prop-2-enamide
• InChI: InChI=1S/C13H12FN3O/c1-3-13(18)16-12-8-15-17(9(12)2)11-6-4-10(14)5-7-11/h3-8H,1H2,2H3,(H,16,18)
• InChI Key: PCFGNTHQZXZOQH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C2=CC=C(C=C2)F)NC(=O)C=C
• Molecular Formula: C13H12FN3O
• Molecular Weight: 245.25 g/mol

Description

N-[1-(4-Fluorophenyl)-5-methylpyrazol-4-yl]prop-2-enamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is also known as FMPP and has been synthesized using various methods.

Mechanism of Action

FMPP exerts its anti-inflammatory and analgesic effects by inhibiting the activity of cyclooxygenase-2 (COX-2) enzyme. COX-2 is an enzyme that plays a crucial role in the synthesis of prostaglandins, which are involved in inflammation and pain. By inhibiting COX-2 activity, FMPP reduces inflammation and pain.
Biochemical and Physiological Effects
FMPP has been found to exhibit anti-inflammatory and analgesic effects in various animal models. It has also been found to inhibit the growth of cancer cells in vitro. However, further studies are required to determine the exact biochemical and physiological effects of FMPP.

Advantages and Limitations for Lab Experiments

FMPP has several advantages for lab experiments. It is relatively easy to synthesize and is stable under normal laboratory conditions. However, one of the limitations of FMPP is that it is not water-soluble, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of FMPP. One potential direction is to further explore its anti-inflammatory and analgesic properties and its potential use in the treatment of chronic pain. Another potential direction is to investigate its potential use in the treatment of cancer, particularly in combination with other anti-cancer drugs. Additionally, further studies are required to determine the exact biochemical and physiological effects of FMPP and its potential side effects.
Conclusion
In conclusion, FMPP is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. It exhibits anti-inflammatory and analgesic properties and has been studied for its potential use in the treatment of cancer. FMPP has several advantages for lab experiments, but also has limitations such as its limited solubility. Further studies are required to determine the exact biochemical and physiological effects of FMPP and its potential use in the treatment of various diseases.

Synthesis Methods

FMPP can be synthesized using various methods. One of the most common methods is the reaction of 4-fluoroacetophenone with methyl hydrazine to form 4-fluoro-N-methylacetophenone hydrazone. The hydrazone is then reacted with propargyl bromide to form FMPP.

Scientific Research Applications

FMPP has been studied for its potential applications in the field of medicine. It has been found to exhibit anti-inflammatory and analgesic properties. FMPP has also been studied for its potential use in the treatment of cancer, as it has been found to inhibit the growth of cancer cells.